Cas no 1620483-18-2 (1,2-diazaspiro2.5oct-1-en-6-one)

• Product Name: 1,2-diazaspiro2.5oct-1-en-6-one
• CAS No: 1620483-18-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD29033862
• CID: 4609406
• PubChem ID: 119056864
• Update Time: 2025-05-22

1,2-diazaspiro2.5oct-1-en-6-one Chemical and Physical Properties

Names and Identifiers

• 1,2-diazaspiro[2.5]oct-1-en-6-one
• 1,2-diazaspiro2.5oct-1-en-6-one

• MDL： MFCD29033862
• Inchi： 1S/C6H8N2O/c9-5-1-3-6(4-2-5)7-8-6/h1-4H2
• InChI Key： RRYRKVWLYYKURV-UHFFFAOYSA-N
• SMILES： N1C2(CCC(=O)CC2)N=1

Additional information on 1,2-diazaspiro2.5oct-1-en-6-one

1,2-Diazaspiro[2.5]oct-1-en-6-one: A Comprehensive Overview

The compound with CAS No. 1620483-18-2, commonly referred to as 1,2-diazaspiro[2.5]oct-1-en-6-one, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The diazaspiro framework of this molecule introduces interesting electronic properties and structural rigidity, making it a valuable component in drug design and materials science.

Recent studies have highlighted the potential of 1,2-diazaspiro[2.5]oct-1-en-6-one as a versatile building block in medicinal chemistry. Its ability to form stable bonds with various functional groups has been exploited in the synthesis of bioactive molecules. For instance, researchers have reported its use in constructing heterocyclic frameworks that exhibit promising anti-inflammatory and anticancer activities. The spiro structure also facilitates the creation of chiral centers, which are critical for enantioselective drug interactions.

The synthesis of 1,2-diazaspiro[2.5]oct-1-en-6-one involves a multi-step process that typically begins with the preparation of a suitable precursor. One of the most efficient methods reported in the literature involves the cyclization of an appropriately substituted diamine derivative under specific reaction conditions. This approach not only ensures high yields but also allows for fine-tuning of the product's stereochemistry. The enone functionality within the molecule plays a pivotal role in its reactivity, enabling it to participate in various nucleophilic and electrophilic reactions.

In terms of applications, 1,2-diazaspiro[2.5]oct-1-en-6-one has found utility in both academic and industrial settings. Its incorporation into peptide mimetics has shown potential in modulating enzyme activity, while its use in polymer chemistry has led to the development of novel materials with enhanced mechanical properties. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy, paving the way for its application in nanotechnology.

From an environmental perspective, the synthesis and handling of 1,2-diazaspiro[2.5]oct-1-en-6-one must adhere to strict safety protocols to minimize ecological impact. The compound's stability under standard conditions makes it suitable for large-scale production, provided that waste management practices are effectively implemented. Regulatory bodies have also emphasized the importance of conducting thorough toxicity studies to ensure its safe use in commercial products.

Looking ahead, the future of 1,2-diazaspiro[2.5]oct-1-en-6-one lies in its potential to bridge gaps between traditional organic synthesis and modern drug discovery techniques. Its unique structural features and reactivity make it an ideal candidate for exploring novel chemical space and developing innovative therapeutic agents. As research continues to uncover new facets of this compound's properties, its role in advancing scientific knowledge will undoubtedly grow.